4-chloro-N-(pyridin-2-yl)benzamide

• IUPAC Name: 4-chloro-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C12H9ClN2O/c13-10-6-4-9(5-7-10)12(16)15-11-3-1-2-8-14-11/h1-8H,(H,14,15,16)
• InChI Key: XMEYAYCVRHNECN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H9ClN2O
• DSSTOX Substance ID: DTXSID60932611
• Molecular Weight: 232.66 g/mol
• CAS RN: 14547-82-1

Description

4-Chloro-N-(pyridin-2-yl)benzamide, also known as 4-chloro-N-(2-pyridyl)benzamide, is a benzamide derivative with a chloro substituent at the 4-position. It is a colorless solid that is soluble in water and organic solvents. It is used as a reagent in organic synthesis and in the preparation of pharmaceuticals, agrochemicals, and other organic compounds. It has been studied for its biological activities, such as its anti-inflammatory and antioxidant effects.

Scientific Research Applications

Metabolic Fate and Disposition in Rats and Dogs

A study by (Yue et al., 2011) investigated the metabolic fate of GDC-0449, a compound with a 4-chloro-3-(pyridin-2-yl)-phenyl moiety, in rats and dogs. They found extensive metabolism involving oxidation and phase II glucuronidation or sulfation, with significant excretion via feces.

RET Kinase Inhibitors for Cancer Therapy

Research by (Han et al., 2016) explored 4-chloro-benzamides derivatives, including pyridinyl types, as RET kinase inhibitors, indicating their potential in cancer therapy. A specific compound exhibited strong inhibition of RET kinase, impacting cell proliferation in various mutations.

Synthesis from Salicylic Acid and Aminopyridine

In a synthesis study, (Dian, 2010) demonstrated the production of 2-Hydroxy-N-(pyridin-4-yl)benzamide from salicylic acid and 4-aminopyridine. The study highlighted the influence of reaction conditions on yield, indicating a high-yield synthesis process.

Capillary Electrophoresis of Related Substances

(Ye et al., 2012) developed a nonaqueous capillary electrophoresis method for separating imatinib mesylate and related substances, including 4-chloro-N-(pyridin-2-yl)benzamide derivatives. This method is significant for quality control in pharmaceuticals.

Properties of Pyridyl Substituted Benzamides

(Srivastava et al., 2017) investigated the luminescent properties of pyridyl substituted 4-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-ylmethyl)-benzamides. These compounds exhibited aggregation-enhanced emission and multi-stimuli-responsive properties, opening up potential applications in material sciences.

KCNQ2/Q3 Potassium Channel Openers

Research on N-pyridyl benzamide KCNQ2/Q3 potassium channel openers was conducted by (Amato et al., 2011), showing their activity in models of epilepsy and pain. This suggests potential therapeutic applications in these areas.

Antimicrobial Activity of Quinazolinones Derivatives

A study by (Naganagowda & Petsom, 2011) explored the antimicrobial activity of 2-(3-chloro-1-benzothiophen-2-yl)-3-(substituted-phenyl)-4-(3H)-quinazolinones derivatives, providing insights into the potential antimicrobial applications of these compounds.

Directing Group in C-H Amination

(Zhao et al., 2017) used 2-(pyridin-2-yl)aniline as a directing group in C-H amination mediated by cupric acetate, demonstrating a new method for the efficient synthesis of benzamide derivatives.

Crystal Structure and Analysis

(Artheswari et al., 2019) conducted a study on the crystal structure and Hirshfeld surface analysis of a specific N-(pyridin-2-ylmethyl)benzamide derivative, providing valuable data for understanding the molecular and crystallographic properties of such compounds.